Cas no 1146415-33-9 (2-Methyl-1,3'-bipyrrolidinedihydrochloride)

2-Methyl-1,3'-bipyrrolidine dihydrochloride is a bicyclic amine compound featuring a methyl-substituted pyrrolidine framework linked to a second pyrrolidine ring. This dihydrochloride salt form enhances solubility and stability, making it suitable for synthetic applications in medicinal chemistry and pharmaceutical research. Its rigid bipyrrolidine structure serves as a valuable scaffold for designing bioactive molecules, particularly in the development of receptor modulators and enzyme inhibitors. The compound’s high purity and well-defined stereochemistry ensure reproducibility in research settings. Its utility in asymmetric synthesis and as a chiral building block further underscores its importance in fine chemical and drug discovery workflows.
2-Methyl-1,3'-bipyrrolidinedihydrochloride structure
1146415-33-9 structure
Product Name:2-Methyl-1,3'-bipyrrolidinedihydrochloride
CAS No:1146415-33-9
MF:C9H20Cl2N2
MW:227.174500465393
CID:1202677
PubChem ID:53401059
Update Time:2025-06-08

2-Methyl-1,3'-bipyrrolidinedihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1-pyrrolidin-3-ylpyrrolidine,dihydrochloride
    • 2-methyl-1-pyrrolidin-3-ylpyrrolidine
    • dihydrochloride
    • 2-Methyl-1,3'-bipyrrolidinedihydrochloride
    • DTXSID10694777
    • 2-methyl-1-pyrrolidin-3-ylpyrrolidine;dihydrochloride
    • 2-METHYL-1,3'-BIPYRROLIDINE DIHYDROCHLORIDE
    • 1146415-33-9
    • 2-Methyl-1,3'-bipyrrolidine--hydrogen chloride (1/2)
    • 2-methyl-1,3'-bipyrrolidine hydrochloride
    • DB-060622
    • Inchi: 1S/C9H18N2.2ClH/c1-8-3-2-6-11(8)9-4-5-10-7-9;;/h8-10H,2-7H2,1H3;2*1H
    • InChI Key: LBJAJLBNRKRNBP-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(CCCC1C)C1CNCC1

Computed Properties

  • Exact Mass: 226.1
  • Monoisotopic Mass: 226.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

2-Methyl-1,3'-bipyrrolidinedihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M242115-2.5mg
2-Methyl-1,3'-bipyrrolidinedihydrochloride
1146415-33-9
2.5mg
$ 200.00 2022-06-04
TRC
M242115-5mg
2-Methyl-1,3'-bipyrrolidinedihydrochloride
1146415-33-9
5mg
$ 370.00 2022-06-04
TRC
M242115-10mg
2-Methyl-1,3'-bipyrrolidinedihydrochloride
1146415-33-9
10mg
$ 585.00 2022-06-04

Additional information on 2-Methyl-1,3'-bipyrrolidinedihydrochloride

Introduction to 2-Methyl-1,3'-bipyrrolidinedihydrochloride (CAS No. 1146415-33-9)

2-Methyl-1,3'-bipyrrolidinedihydrochloride (CAS No. 1146415-33-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and structural versatility. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to 2-Methyl-1,3'-bipyrrolidinedihydrochloride.

Chemical Structure and Properties

2-Methyl-1,3'-bipyrrolidinedihydrochloride is characterized by its bipyrrolidine core with a methyl substitution at the 2-position. The presence of the dihydrochloride salt form ensures good solubility in aqueous media, which is crucial for its use in biological assays and pharmaceutical formulations. The compound's molecular formula is C10H20N2·2HCl, and it has a molecular weight of approximately 247.19 g/mol. The bipyrrolidine structure provides a rigid framework that can interact with various biological targets, making it a promising scaffold for drug discovery.

Synthesis Methods

The synthesis of 2-Methyl-1,3'-bipyrrolidinedihydrochloride has been reported in several studies. One common approach involves the reaction of 2-methylpyrrolidine with an appropriate pyrrolidine derivative under controlled conditions. The reaction typically proceeds via a condensation step followed by acidification to form the dihydrochloride salt. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions and catalytic systems to improve yield and reduce by-products.

Biological Activities

2-Methyl-1,3'-bipyrrolidinedihydrochloride has been investigated for its potential therapeutic applications in various diseases. One of the most notable areas of research is its activity as a modulator of ion channels and receptors. Studies have shown that this compound can interact with specific ion channels, such as calcium and potassium channels, which are involved in neuronal signaling and cardiac function. This property makes it a potential candidate for treating neurological disorders and cardiovascular diseases.

In addition to its ion channel modulation activity, 2-Methyl-1,3'-bipyrrolidinedihydrochloride has also been studied for its anti-inflammatory effects. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models of arthritis and other inflammatory conditions. These findings suggest that this compound could be developed into a novel anti-inflammatory drug.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 2-Methyl-1,3'-bipyrrolidinedihydrochloride into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic properties in humans. Early results have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic profiles.

In parallel with clinical trials, ongoing research is focused on optimizing the chemical structure of 2-Methyl-1,3'-bipyrrolidinedihydrochloride to enhance its potency and selectivity for specific biological targets. Computational methods such as molecular docking and virtual screening are being employed to identify structural modifications that could improve its therapeutic index.

Conclusion

In conclusion, 2-Methyl-1,3'-bipyrrolidinedihydrochloride (CAS No. 1146415-33-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm